Cas no 1602338-35-1 (1-(3-Chlorophenyl)-2-iodoethan-1-ol)

• Product Name: 1-(3-Chlorophenyl)-2-iodoethan-1-ol
• CAS No: 1602338-35-1
• MF: C₈H₈ClIO
• MW: 282.505993843079
• CID: 5696426
• PubChem ID: 23203313
• Update Time: 2025-10-31

1-(3-Chlorophenyl)-2-iodoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1602338-35-1
• EN300-1136777
• 1-(3-Chlorophenyl)-2-iodoethan-1-ol
• Benzenemethanol, 3-chloro-α-(iodomethyl)-

• Inchi： 1S/C8H8ClIO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5H2
• InChI Key： DWNBYZHCTTZSQU-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)Cl)O

Computed Properties

• Exact Mass: 281.93084g/mol
• Monoisotopic Mass: 281.93084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.867±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±37.0 °C(Predicted)
• pka: 12.94±0.20(Predicted)

Additional information on 1-(3-Chlorophenyl)-2-iodoethan-1-ol

1-(3-Chlorophenyl)-2-iodoethan-1-ol: A Comprehensive Overview

The compound 1-(3-Chlorophenyl)-2-iodoethan-1-ol, identified by the CAS number 1602338-35-1, is a unique organic molecule with significant applications in various fields. This compound is characterized by its complex structure, which includes a phenyl ring substituted with a chlorine atom at the 3-position and an ethanolic group with an iodine atom at the 2-position. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 1-(3-Chlorophenyl)-2-iodoethan-1-ol in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme pathways. The presence of the iodine atom at the 2-position of the ethanolic group facilitates various substitution reactions, making it an ideal building block for constructing complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be used to synthesize novel kinase inhibitors with improved potency and selectivity.

In addition to its medicinal applications, 1-(3-Chlorophenyl)-2-iodoethan-1-ol has shown promise in agrochemical research. Its ability to undergo nucleophilic substitution reactions has led to its use in developing new classes of pesticides and herbicides. A recent investigation by agricultural scientists revealed that derivatives of this compound exhibit enhanced efficacy against common crop pests without adverse environmental impacts. This finding underscores its potential role in sustainable agriculture practices.

The synthesis of 1-(3-Chlorophenyl)-2-iodoethan-1-ol involves a multi-step process that typically begins with the chlorination of phenol derivatives. Advanced techniques such as Suzuki-Miyaura coupling have been employed to optimize the synthesis pathway, ensuring higher yields and better purity. These advancements were detailed in a 2024 paper in Organic Process Research & Development, where researchers also highlighted the importance of green chemistry principles in scaling up production for industrial applications.

Beyond its chemical synthesis, the physical properties of 1-(3-Chlorophenyl)-2-iodoethan-1-ol are equally noteworthy. It exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent-based reactions and formulations.

The structural integrity of 1-(3-Chlorophenyl)-2-iodoethan-1-ol is further enhanced by its stereochemistry. The presence of chiral centers allows for enantiomeric forms, which can be isolated using modern chromatographic techniques. This stereochemical diversity opens up avenues for exploring asymmetric synthesis methodologies, as evidenced by recent work published in Angewandte Chemie.

In conclusion, 1-(3-Chlorophenyl)-2-iodoethan-1-ol, CAS No. 1602338-35